![molecular formula C9H11NO3 B1330646 2-Amino-1-benzo[1,3]dioxol-5-yl-ethanol CAS No. 7464-97-3](/img/structure/B1330646.png)
2-Amino-1-benzo[1,3]dioxol-5-yl-ethanol
Overview
Description
2-Amino-1-benzo[1,3]dioxol-5-yl-ethanol, also known as 2-amino-1,3-benzodioxole-5-ethanol (ABDE), is an important organic compound with a wide range of applications in the fields of synthetic chemistry and biomedical research. ABDE has a molecular formula of C7H10NO2, and is a white, crystalline solid with a melting point of 116-118 °C. It is soluble in water, alcohol, and ether, and has a low toxicity.
Scientific Research Applications
Flavoring Substance in Food
The compound 2-Amino-1-benzo[1,3]dioxol-5-yl-ethanol has been reported for use as a flavoring substance in specific categories of food. It is chemically synthesized and not reported to occur naturally .
Anticancer Agent Design
There has been research into designing and synthesizing derivatives of 1-benzo[1,3]dioxol-5-yl compounds for anticancer evaluation. These compounds have been evaluated for their antiproliferative activity against various cancer cell lines, indicating potential applications of 2-Amino-1-benzo[1,3]dioxol-5-yl-ethanol in cancer treatment research .
Chemical Characterization and Analysis
In scientific research, the characterization and investigation of chemical compounds are crucial. For instance, IR analysis has been used to characterize similar compounds, which suggests that 2-Amino-1-benzo[1,3]dioxol-5-yl-ethanol could be studied using similar analytical techniques to understand its properties better .
Scientific Research Product Availability
The compound is available for purchase through scientific research supply companies like MilliporeSigma, indicating its use in various laboratory and research settings .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have shown activity against various cancer cell lines .
Mode of Action
Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .
Biochemical Pathways
Related compounds have been shown to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .
Result of Action
Related compounds have demonstrated potent growth inhibition properties with ic50 values generally below 5 μm against various human cancer cell lines .
properties
IUPAC Name |
2-amino-1-(1,3-benzodioxol-5-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3,7,11H,4-5,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFDJYUZZSPJWLV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(CN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90321973 |
Source
|
| Record name | 2-Amino-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90321973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7464-97-3 |
Source
|
| Record name | 7464-97-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=400140 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Amino-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90321973 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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